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Compound of Interest

Compound Name: Eugenone

Cat. No.: B1671781 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

Eugenone, with the chemical name 1-(2,4,6-Trimethoxyphenyl)-1,3-butanedione, is a

compound used in research settings.[1][2] While specific, detailed disposal protocols for

Eugenone are not readily available in public safety literature, this document provides a

comprehensive guide to its proper disposal based on general best practices for laboratory

chemical waste management. This information is intended for researchers, scientists, and drug

development professionals to ensure safe handling and environmental protection.

Immediate Safety and Handling Precautions
Before handling Eugenone, it is crucial to consult the Safety Data Sheet (SDS) provided by the

supplier. If an SDS is not available, treat the substance as potentially hazardous.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or chemical goggles.

Lab Coat: A standard laboratory coat is recommended to prevent skin contact.

Handling:

Avoid generating dust if handling a solid form.[2]

Use in a well-ventilated area or under a chemical fume hood.
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Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

**Step-by-Step Disposal Protocol
1. Waste Identification and Classification:

Unused Product: Pure, unused Eugenone should be disposed of as chemical waste. Do not

mix it with other waste streams unless compatibility is confirmed.

Contaminated Materials: Any materials that have come into contact with Eugenone, such as

personal protective equipment (gloves, etc.), absorbent materials from spills, or empty

containers, should be treated as hazardous waste.

Solutions: Solutions containing Eugenone should be collected in a designated, labeled

waste container.

2. Waste Segregation and Storage:

Collect all Eugenone waste in a dedicated, properly labeled, and sealed container.

The container should be made of a material compatible with Eugenone.

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

3. Disposal Method:

Disposal of Eugenone must be carried out through a licensed hazardous waste disposal

company.

Do not dispose of Eugenone down the drain or in regular trash. This is to prevent potential

environmental contamination.

Provide the waste disposal company with all available information on the chemical, including

its name, quantity, and any known hazards.
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4. Spill Management:

In the event of a spill, evacuate the area if necessary.

Wear appropriate PPE.

For small spills of solid material, carefully sweep or scoop up the material and place it in a

labeled waste container. Avoid creating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or earth)

and place it in a sealed container for disposal.

Ventilate the area and clean the spill site thoroughly.

Quantitative Data
Specific quantitative data regarding disposal limits for Eugenone are not available. However,

the following table summarizes its key chemical and physical properties.

Property Value Source

Chemical Formula C13H16O5 [1][3]

Molecular Weight 252.26 g/mol [1][3]

CAS Number 480-27-3 [1][3]

Appearance Solid [1]

Melting Point 97 - 98 °C [1]

Solubility Soluble in DMSO [2]

Storage

Dry, dark, and at 0 - 4°C for

short term or -20°C for long

term.

[2]

Experimental Protocols

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1671781?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Eugenone
https://www.lookchem.com/ProductWholeProperty_LCPL4532732.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Eugenone
https://www.lookchem.com/ProductWholeProperty_LCPL4532732.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Eugenone
https://www.lookchem.com/ProductWholeProperty_LCPL4532732.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Eugenone
https://pubchem.ncbi.nlm.nih.gov/compound/Eugenone
https://www.medkoo.com/products/19444
https://www.medkoo.com/products/19444
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed experimental protocols for the disposal of Eugenone are not published. The disposal

procedure should be in accordance with local, state, and federal regulations for chemical

waste. It is the responsibility of the waste generator to properly classify and dispose of the

chemical waste.

Logical Workflow for Eugenone Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Eugenone waste.
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Caption: Workflow for the safe disposal of Eugenone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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